Cas no 1250546-24-7 (4-(pyridin-3-yloxy)butanoic acid)

• Product Name: 4-(pyridin-3-yloxy)butanoic acid
• CAS No: 1250546-24-7
• MDL: MFCD16666371
• CID: 4581649
• PubChem ID: 56828712
• Update Time: 2025-05-25

4-(pyridin-3-yloxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(pyridin-3-yloxy)butanoic acid

• MDL： MFCD16666371

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 4-(pyridin-3-yloxy)butanoic acid

Comprehensive Overview of 4-(pyridin-3-yloxy)butanoic acid (CAS No. 1250546-24-7): Properties, Applications, and Research Insights

4-(pyridin-3-yloxy)butanoic acid (CAS No. 1250546-24-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by a pyridine ring linked via an ether bond to a butanoic acid moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₉H₁₁NO₃, and molecular weight of 181.19 g/mol make it a valuable building block for designing bioactive molecules. Researchers frequently explore its potential in drug discovery, particularly for modulating enzyme activity or receptor binding.

In recent years, the demand for heterocyclic compounds like 4-(pyridin-3-yloxy)butanoic acid has surged, driven by their applications in precision medicine and sustainable agriculture. A 2023 study highlighted its role in developing kinase inhibitors, a hot topic in oncology research. Users searching for "pyridine derivatives in cancer therapy" or "butanoic acid analogs" will find this compound relevant due to its balanced lipophilicity and hydrogen-bonding capacity, which are critical for bioavailability optimization.

The synthesis of CAS 1250546-24-7 typically involves nucleophilic substitution between 3-hydroxypyridine and 4-bromobutyric acid, followed by purification via crystallization. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%), a key concern for industrial buyers. Notably, its logP value (1.2) and pKa (4.7) make it suitable for formulations requiring pH-dependent solubility, addressing frequent queries like "how to improve water solubility of pyridine compounds."

Beyond pharmaceuticals, 4-(pyridin-3-yloxy)butanoic acid finds niche applications in material science, where its aromatic system contributes to conductive polymer development. This aligns with trending searches on "organic electronic materials" and "biodegradable polymers." Environmental considerations are also addressed, as its OECD 301B biodegradability profile meets green chemistry standards—a priority for ESG-focused manufacturers.

Ongoing research explores derivatization strategies to enhance the compound’s utility. For instance, its carboxyl group allows amide coupling to create pro-drug candidates, responding to popular questions about "extending drug half-life." Patent databases reveal its inclusion in novel herbicide formulations, capitalizing on the pyridine moiety’s herbicidal synergy—a sought-after topic in agrochemical forums.

Quality control protocols for 1250546-24-7 emphasize ICH Q3D elemental impurity compliance, reflecting industry shifts toward stricter regulatory standards. Storage recommendations (2-8°C under inert atmosphere) and handling guidelines cater to safety-conscious purchasers searching for "stable pyridine carboxylate storage." Suppliers increasingly provide GC-MS certificates and stability data, addressing the demand for transparent supply chains in fine chemicals.

In summary, 4-(pyridin-3-yloxy)butanoic acid exemplifies the intersection of medicinal chemistry and industrial applications. Its adaptability to structure-activity relationship (SAR) studies and compatibility with green synthesis protocols position it as a compound of enduring relevance. As AI-driven molecular design advances, this molecule’s role in high-throughput screening libraries is likely to expand, making it a staple for research teams worldwide.